Bromoxynil octanoate
Bromoxynil octanoate
Bromoxynil octanoate, [solid] appears as a solid. Used as a selective contact herbicide.
Brand Name:
Vulcanchem
CAS No.:
1689-99-2
VCID:
VC21217827
InChI:
InChI=1S/C15H17Br2NO2/c1-2-3-4-5-6-7-14(19)20-15-12(16)8-11(10-18)9-13(15)17/h8-9H,2-7H2,1H3
SMILES:
CCCCCCCC(=O)OC1=C(C=C(C=C1Br)C#N)Br
Molecular Formula:
C15H17Br2NO2
Molecular Weight:
403.11 g/mol
Bromoxynil octanoate
CAS No.: 1689-99-2
Cat. No.: VC21217827
Molecular Formula: C15H17Br2NO2
Molecular Weight: 403.11 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | Bromoxynil octanoate, [solid] appears as a solid. Used as a selective contact herbicide. |
|---|---|
| CAS No. | 1689-99-2 |
| Molecular Formula | C15H17Br2NO2 |
| Molecular Weight | 403.11 g/mol |
| IUPAC Name | (2,6-dibromo-4-cyanophenyl) octanoate |
| Standard InChI | InChI=1S/C15H17Br2NO2/c1-2-3-4-5-6-7-14(19)20-15-12(16)8-11(10-18)9-13(15)17/h8-9H,2-7H2,1H3 |
| Standard InChI Key | DQKWXTIYGWPGOO-UHFFFAOYSA-N |
| SMILES | CCCCCCCC(=O)OC1=C(C=C(C=C1Br)C#N)Br |
| Canonical SMILES | CCCCCCCC(=O)OC1=C(C=C(C=C1Br)C#N)Br |
| Colorform | Cream, waxy solid Clear, amber waxy solid |
| Flash Point | 102 °F, 39 °C (TCC) |
| Melting Point | 45.5 °C 45-46 °C |
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